molecular formula C21H31N3O2 B4533164 N-cyclopentyl-4-[4-(2-ethylphenyl)piperazin-1-yl]-4-oxobutanamide

N-cyclopentyl-4-[4-(2-ethylphenyl)piperazin-1-yl]-4-oxobutanamide

Cat. No. B4533164
M. Wt: 357.5 g/mol
InChI Key: SOGGKJKZOXKBGZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-cyclopentyl-4-[4-(2-ethylphenyl)piperazin-1-yl]-4-oxobutanamide is a piperazine derivative, a category of compounds known for their versatile medicinal importance. Piperazine derivatives are integral to various therapeutic drugs due to their significant pharmacological activities, including antipsychotic, antidepressant, anticancer, and anti-inflammatory effects (Rathi et al., 2016).

Synthesis Analysis

The synthesis of piperazine derivatives involves strategic modifications to the piperazine nucleus, enhancing their medicinal potential. These modifications significantly impact the pharmacokinetic and pharmacodynamic properties of the resultant molecules, making piperazine a flexible scaffold for drug discovery (Rathi et al., 2016).

Molecular Structure Analysis

Piperazine's molecular design plays a crucial role in its biological activity. The structural modifications at N-1 and N-4 positions of the piperazine scaffold are instrumental in overcoming issues related to solubility, bioavailability, and efficacy, leading to the development of more effective drugs (Chaudhary et al., 2023).

Chemical Reactions and Properties

Piperazine derivatives exhibit a wide range of chemical reactions due to their heterocyclic nature, allowing for the formation of diverse pharmacologically active compounds. These reactions include cycloadditions, N-dealkylations, and the formation of Schiff bases, each contributing to the unique therapeutic profiles of piperazine derivatives (Yang et al., 2022; Caccia, 2007).

Physical Properties Analysis

The physical properties of piperazine derivatives, such as solubility and stability, are influenced by their molecular structure. Modifications to the piperazine ring can enhance these properties, improving the drug's bioavailability and efficacy (Chaudhary et al., 2023).

Chemical Properties Analysis

Piperazine derivatives' chemical properties, including their reactivity and interactions with biological targets, are key to their therapeutic effects. Understanding these properties enables the rational design of molecules with desired biological activities (Chaudhary et al., 2023; Girase et al., 2020).

properties

IUPAC Name

N-cyclopentyl-4-[4-(2-ethylphenyl)piperazin-1-yl]-4-oxobutanamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H31N3O2/c1-2-17-7-3-6-10-19(17)23-13-15-24(16-14-23)21(26)12-11-20(25)22-18-8-4-5-9-18/h3,6-7,10,18H,2,4-5,8-9,11-16H2,1H3,(H,22,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SOGGKJKZOXKBGZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=CC=CC=C1N2CCN(CC2)C(=O)CCC(=O)NC3CCCC3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H31N3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

357.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
N-cyclopentyl-4-[4-(2-ethylphenyl)piperazin-1-yl]-4-oxobutanamide
Reactant of Route 2
Reactant of Route 2
N-cyclopentyl-4-[4-(2-ethylphenyl)piperazin-1-yl]-4-oxobutanamide
Reactant of Route 3
N-cyclopentyl-4-[4-(2-ethylphenyl)piperazin-1-yl]-4-oxobutanamide
Reactant of Route 4
Reactant of Route 4
N-cyclopentyl-4-[4-(2-ethylphenyl)piperazin-1-yl]-4-oxobutanamide
Reactant of Route 5
Reactant of Route 5
N-cyclopentyl-4-[4-(2-ethylphenyl)piperazin-1-yl]-4-oxobutanamide
Reactant of Route 6
Reactant of Route 6
N-cyclopentyl-4-[4-(2-ethylphenyl)piperazin-1-yl]-4-oxobutanamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.